Cas no 1177331-73-5 (2-methyl-5-(2-naphthyl)pyrazole-3-carboxylic acid)

• Product Name: 2-methyl-5-(2-naphthyl)pyrazole-3-carboxylic acid
• CAS No: 1177331-73-5
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• MDL: MFCD16652634
• CID: 4561654
• PubChem ID: 33675911
• Update Time: 2025-11-02

2-methyl-5-(2-naphthyl)pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(2-naphthyl)-1{H}-pyrazole-5-carboxylic acid
• 2-methyl-5-(2-naphthyl)pyrazole-3-carboxylic acid

• MDL： MFCD16652634
• Inchi： 1S/C15H12N2O2/c1-17-14(15(18)19)9-13(16-17)12-7-6-10-4-2-3-5-11(10)8-12/h2-9H,1H3,(H,18,19)
• InChI Key： JDKYTESQTLBINV-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=CC(C2=CC=C3C(=C2)C=CC=C3)=N1

Additional information on 2-methyl-5-(2-naphthyl)pyrazole-3-carboxylic acid

Comprehensive Overview of 2-methyl-5-(2-naphthyl)pyrazole-3-carboxylic acid (CAS No. 1177331-73-5)

2-methyl-5-(2-naphthyl)pyrazole-3-carboxylic acid (CAS No. 1177331-73-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazole-carboxylic acid backbone and naphthyl substitution, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which combines a methyl group and a naphthalene ring, offers distinct electronic and steric properties, making it a valuable building block for researchers.

In recent years, the demand for heterocyclic compounds like 2-methyl-5-(2-naphthyl)pyrazole-3-carboxylic acid has surged due to their applications in drug discovery. The compound's pyrazole ring is a common motif in bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. Researchers are particularly interested in its potential as a precursor for anti-inflammatory agents, anticancer drugs, and central nervous system (CNS) modulators. Its carboxylic acid functionality also allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

From a material science perspective, 2-methyl-5-(2-naphthyl)pyrazole-3-carboxylic acid is being explored for its role in the development of organic semiconductors and luminescent materials. The naphthyl group enhances π-conjugation, which is critical for charge transport in electronic devices. This aligns with the growing interest in sustainable electronics and green chemistry, as industries seek alternatives to traditional silicon-based materials. The compound's ability to form stable complexes with metals also opens doors for applications in catalysis and coordination chemistry.

Synthetic routes to 2-methyl-5-(2-naphthyl)pyrazole-3-carboxylic acid often involve multicomponent reactions or cyclocondensation techniques, which are favored for their efficiency and atom economy. Recent advancements in flow chemistry and microwave-assisted synthesis have further optimized its production, reducing reaction times and improving yields. These innovations are particularly relevant in the context of Industry 4.0, where automation and data-driven approaches are transforming chemical manufacturing.

Environmental and regulatory considerations are also shaping the discourse around this compound. With increasing emphasis on REACH compliance and green solvents, researchers are investigating eco-friendly purification methods for 2-methyl-5-(2-naphthyl)pyrazole-3-carboxylic acid. Techniques such as crystallization and chromatography are being refined to minimize waste and energy consumption, addressing the broader goals of circular economy in the chemical sector.

In summary, 2-methyl-5-(2-naphthyl)pyrazole-3-carboxylic acid (CAS No. 1177331-73-5) represents a compelling case study at the intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with ongoing innovations in synthesis and sustainability, position it as a compound of enduring relevance in both academic and industrial settings. As research continues to uncover new possibilities, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.